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Compound of Interest

Compound Name: 4-Fluorophenol

Cat. No.: B042351 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
4-Fluorophenol (4-FP), a halogenated derivative of phenol, is a chemical intermediate with

applications in various industries, including pharmaceuticals and agrochemicals. A thorough

understanding of its toxicological profile is crucial for risk assessment and safe handling. This

technical guide provides a comprehensive overview of the currently available toxicological data

on 4-Fluorophenol, including acute toxicity, skin and eye irritation, and insights into its

potential mechanisms of toxicity. While significant data gaps exist in the public domain

regarding chronic, reproductive, and genotoxic effects, this guide synthesizes the available

information and provides context through data on analogous compounds. All quantitative data

is presented in structured tables, and experimental workflows are detailed and visualized to

facilitate comprehension.
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Property Value Reference

CAS Number 371-41-5

Molecular Formula C₆H₅FO

Molecular Weight 112.10 g/mol

Appearance
White to off-white crystalline

solid
[1]

Melting Point
46 °C (stable form), 28.5 °C

(unstable form)
[1]

Boiling Point 185 °C

Water Solubility Soluble [1]

log Pow (n-octanol/water

partition coefficient)

>7.4 (for phenols expected to

have low aquatic toxicity)
[1]

Toxicological Data
Acute Toxicity
4-Fluorophenol is classified as harmful if swallowed, in contact with skin, or if inhaled.

Table 1: Acute Toxicity of 4-Fluorophenol
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Route Species
Test
Guideline

Value
Observatio
ns

Reference

Oral
Rat (female,

Wistar)
OECD 423

LD₅₀ > 2000

mg/kg bw

No mortality

or clinical

signs of

toxicity were

observed.

Body weight

gain was

normal. No

macroscopic

pathological

findings.

[2]

Oral Rat (female,

Sprague-

Dawley)

OECD 423 LD₅₀ > 2000

mg/kg bw

Two out of six

animals were

killed in

extremis

three to four

days after

dosing. Signs

of systemic

toxicity

included

hunched

posture,

lethargy, pilo-

erection,

decreased

respiratory

rate, labored

respiration,

and ataxia.

Surviving

animals

recovered

[3]
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within five to

six days.

Intraperitonea

l
Mouse Not specified

LD₅₀ = 312

mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[1]

A standardized workflow for an acute oral toxicity study following the Acute Toxic Class Method

(OECD 423) is outlined below.
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Preliminary Steps

Dosing Procedure

Observation Period (14 days)

Endpoint Analysis

Acclimatization of female Wistar rats (at least 5 days)

Fasting (feed withheld for at least 16 hours, water ad libitum)

Single oral administration by gavage

Test substance preparation

Clinical observations (several times on day 1, then daily) Body weight measurement (Day 0, 7, and 14) Mortality checks

Gross necropsy of all animals at the end of the study

Data analysis and LD50 estimation

Click to download full resolution via product page

Workflow for an Acute Oral Toxicity Study (OECD 423).

Skin and Eye Irritation
4-Fluorophenol is considered to be a skin and eye irritant.

Table 2: Dermal Irritation of 4-Fluorophenol
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Species Test Guideline Exposure Results Reference

Rabbit (New

Zealand White)
OECD 404

4-hour, semi-

occlusive

Very slight

erythema was

observed, which

was reversible

within 72 hours.

No edema was

noted. The

substance is not

classified as a

skin irritant under

these test

conditions.

[4]

Rabbit OECD 404
4-hour, semi-

occlusive

No dermal

reaction was

observed.

Primary Irritation

Index was 0.0,

classified as

'non-irritant'.

[5][6]

The standard procedure for assessing acute dermal irritation according to OECD Guideline 404

is depicted below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 12 Tech Support

https://oehha.ca.gov/sites/default/files/media/downloads/crnr/phenoldatasum.pdf
https://oehha.ca.gov/sites/default/files/media/downloads/crnr/phenoldhid.pdf
https://downloads.regulations.gov/EPA-HQ-OPPT-2019-0596-0028/attachment_13.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Animal Preparation

Test Substance Application

Observation

Evaluation

Clipping of fur from the dorsal/flank area of albino rabbits

Selection of animals with healthy, intact skin

Application of 0.5 g of test substance to a small area of skin under a gauze patch

Semi-occlusive dressing for 4 hours

Removal of the patch and residual test substance

Scoring of erythema and edema at 1, 24, 48, and 72 hours, and up to 14 days

Assessment of the reversibility of skin reactions

Classification based on the severity and persistence of lesions

Click to download full resolution via product page

Workflow for an Acute Dermal Irritation Study (OECD 404).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 12 Tech Support

https://www.benchchem.com/product/b042351?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chronic Toxicity
No data on the chronic toxicity of 4-Fluorophenol is available in the public domain. For

context, chronic exposure to phenol in humans has been associated with anorexia, progressive

weight loss, diarrhea, vertigo, salivation, and dark coloration of the urine.[7] Animal studies with

phenol have shown decreased body weight and effects on the liver, kidney, and spleen.[2]

Carcinogenicity
There is no data available on the carcinogenicity of 4-Fluorophenol.[8] The U.S.

Environmental Protection Agency (EPA) has classified the related compound, phenol, as Group

D, not classifiable as to human carcinogenicity.[7]

Genotoxicity
Specific genotoxicity data for 4-Fluorophenol is not readily available. However, studies on

other chlorophenols suggest that they can have genotoxic effects.[9] For instance, 2-

chlorophenol and 2,4-dichlorophenol have been shown to induce chromosomal aberrations in

plant bioassays. The genotoxic potential of a chemical is typically assessed using a battery of

tests, including the Ames test, comet assay, and in vitro micronucleus test.

Tier 1: In Vitro Screening

Tier 2: In Vivo Follow-up (if Tier 1 is positive)

Data Interpretation and Hazard Identification

Ames Test (Bacterial Reverse Mutation Assay) In Vitro Micronucleus Test (Mammalian Cells) Comet Assay (DNA Strand Breaks)

In Vivo Micronucleus Test

In Vivo Comet Assay

tier1

tier2Positive Results

Weight of Evidence AnalysisNegative Results
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Conceptual Workflow for Genotoxicity Assessment.

Reproductive and Developmental Toxicity
No specific data on the reproductive and developmental toxicity of 4-Fluorophenol were found.

Studies on the parent compound, phenol, have shown developmental toxicity in animals,

including reduced fetal body weight and viability.[4][5] In some animal studies, these effects

were observed at dose levels that were also toxic to the mother.[7][10] A two-generation

reproductive toxicity study of phenol in rats reported delayed puberty in male offspring at high

doses.[11]

Mechanism of Toxicity
The precise mechanisms of toxicity for 4-Fluorophenol have not been extensively studied.

However, based on the toxicology of phenol and other halogenated phenols, it is plausible that

oxidative stress plays a significant role.

Metabolism and Bioactivation
Phenolic compounds can be metabolized by cytochrome P450 enzymes to form reactive

intermediates, such as quinones and semiquinone radicals.[12] In the case of 4-fluoroaniline, a

structurally related compound, metabolism can lead to the formation of a reactive

benzoquinoneimine.[13] The metabolism of 4-Fluorophenol has been shown to produce 4-

fluorocatechol in microorganisms.[14][15][16]

It is hypothesized that the metabolism of 4-Fluorophenol could lead to the formation of

reactive intermediates that can deplete cellular antioxidants, such as glutathione, and bind to

cellular macromolecules, leading to cellular damage.
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Postulated Metabolic Activation and Toxicity Pathway for 4-Fluorophenol.

Conclusion and Future Directions
The available toxicological data for 4-Fluorophenol primarily characterize its acute toxicity and

irritant properties. It is considered harmful by oral, dermal, and inhalation routes and is a skin

and eye irritant. Significant data gaps remain concerning its potential for chronic toxicity,

carcinogenicity, genotoxicity, and reproductive and developmental effects. Future research

should focus on filling these data gaps through studies conducted according to internationally

recognized guidelines. Mechanistic studies are also warranted to elucidate the specific

signaling pathways involved in 4-Fluorophenol-induced toxicity, with a particular focus on the

role of metabolic activation and oxidative stress. A comprehensive understanding of its

toxicological profile is essential for ensuring the safe use of this chemical in all its applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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